N-mesityl-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)acetamide

• IUPAC Name: 2-[(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C17H19N5O2/c1-10-5-11(2)16(12(3)6-10)19-15(23)8-24-14-7-13(4)21-22-9-18-20-17(14)22/h5-7,9H,8H2,1-4H3,(H,19,23)
• InChI Key: UNBKCETXJFHGAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=CC(=NN3C2=NN=C3)C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

“N-mesityl-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)acetamide” is a compound that belongs to the class of organic compounds known as phenylpyridazines. It has a molecular formula of C17H19N5O2 and a molecular weight of 325.372. This compound is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The structure of “N-mesityl-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)acetamide” is complex, with a five-membered triazole ring fused with a six-membered pyridazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-mesityl-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)acetamide” include a melting point of 200 °C and a density of 1.28±0.1 g/cm3.

Scientific Research Applications

Anticancer Activity

. .

Antimicrobial Activity

. .

Analgesic and Anti-inflammatory Activity

. This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs.

Antioxidant Activity

. Antioxidants play a crucial role in protecting the body from damage caused by harmful molecules called free radicals.

Antiviral Activity

. They could be used in the development of new antiviral drugs.

Enzyme Inhibition

. This makes them potential candidates for the treatment of diseases related to these enzymes.

Future Directions

The future directions for research on “N-mesityl-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)acetamide” and similar compounds could involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

Compounds with similar triazolo[4,3-b]pyridazine structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It’s worth noting that triazolo[4,3-b]pyridazine compounds can interact with different target receptors due to their hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors, which could explain their diverse pharmacological activities .

Biochemical Pathways

Given the diverse pharmacological activities of similar compounds, it’s likely that multiple pathways are affected .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

Similar compounds have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .